Cas no 84370-81-0 (3-hydroxypropyl salicylate)

3-hydroxypropyl salicylate structure
3-hydroxypropyl salicylate structure
Product Name:3-hydroxypropyl salicylate
CAS No:84370-81-0
MF:C10H12O4
MW:196.199883460999
CID:888584
PubChem ID:3019846
Update Time:2025-04-19

3-hydroxypropyl salicylate Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxypropyl salicylate
    • 3-hydroxypropyl 2-hydroxybenzoate
    • DTXSID90233345
    • NS00038493
    • 84370-81-0
    • SCHEMBL12083353
    • VWH5RVD89T
    • EINECS 282-741-1
    • Benzoic acid, 2-hydroxy-, 3-hydroxypropyl ester
    • Inchi: 1S/C10H12O4/c11-6-3-7-14-10(13)8-4-1-2-5-9(8)12/h1-2,4-5,11-12H,3,6-7H2
    • InChI Key: OBMBZFOXAKONKQ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1O)=O)CCCO

Computed Properties

  • Exact Mass: 196.07355886g/mol
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.8Ų
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